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Compound of Interest

Compound Name: 2-Butenedioic acid-d2
Cat. No.: B14116930
Get Quote
\ J

Executive Safety Summary

2-Butenedioic acid-d2 exists primarily as two geometric isomers: Maleic acid-d2 (cis) and
Fumaric acid-d2 (trans).[1] While chemically similar, their solubility profiles differ. Both are
stable, non-radioactive isotopes used primarily as NMR standards or metabolic tracers.

Immediate Action Directive:

Primary Hazard: Severe eye irritation and skin corrosion (acidity).
¢ Disposal Class: Non-Halogenated Organic Acid.

¢ RCRA Code:D002 (Corrosive) if pH < 2; otherwise generally unregulated unless mixed with
solvents.

¢ Prohibited: Do NOT mix with oxidizing agents (e.qg., nitric acid) or strong bases without
controlled neutralization.

Chemical Identification & Pre-Disposal Assessment
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Before disposal, positive identification of the isomer is critical for selecting the correct solvent
for rinsing/dissolution, as Fumaric acid has significantly lower water solubility than Maleic acid.

. . . Fumaric Acid-d2 Disposal
Parameter Maleic Acid-d2 (cis) L.
(trans) Implication

Use for general
CAS (Unlabeled) 110-16-7 110-17-8
hazard lookup.[1]

Fumaric residues
require organic
- ] solvents (e.g.,
Solubility (Water) High (~780 g/L) Low (~6.3 g/L) )
Ethanol) or basic
water for rapid

dissolution.[1]

Maleic acid solutions

are more likely to
Acidity (pKa) pKal = 1.9 (Stronger) pKal = 3.03 trigger D002

(Corrosive)

classification.[1]

Dust generation is a
Physical State Crystalline Solid Crystalline Powder respiratory risk during
solid waste transfer.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: Organic acids can permeate standard latex rapidly. The following PPE standards are
non-negotiable for handling d2-acids.

» Eye Protection: Chemical splash goggles (ANSI Z87.1). Why: Both isomers cause severe
eye damage; safety glasses are insufficient for liquid handling.

» Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Why: Excellent resistance to
organic acids. Change immediately if splashed.

o Respiratory: N95 or P100 particulate respirator. Required only if handling large quantities of
dry powder outside a fume hood.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14116930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflows
Diagram 1: Waste Stream Decision Logic

The following logic ensures compliance with EPA "Cradle-to-Grave" management principles.

Waste Source Identification

Physical State?

Solid (Powder/Crystals) Liquid (Solution/NMR Tube)

'

Heavily Contaminated?

Solvent Type?

Double Bag pal Tra Solid Hazardous Waste Bin
on-hazardous & allowed b (Label: Organic Acid Solid)

Halogenated
(e.g., CDCI3, DCM)

Non-Halogenated
(e.g., D20, Methanol, DMSO)

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-Butenedioic acid-d2 waste streams based on
physical state and solvent compatibility.

Protocol A: Solid Waste (Expired Stock or Spills)

Applicability: Pure substance in vials or absorbed spill material.

» Container: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid metal containers
due to corrosion risk.
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» Labeling: Affix a hazardous waste tag.
o Chemical Name: "2-Butenedioic acid-d2 (Solid)"[1]
o Hazard Checkbox: Corrosive, Irritant.[2]

e Segregation: Do not mix with solid oxidizers (e.g., permanganates) or bases.

Protocol B: Liquid Waste (NMR Tubes & Stock

Solutions)
Applicability: Dissolved samples in deuterated solvents (D20, DMSO-d6, CDCI3).

Solvent Identification: Check the solvent used.

o Scenario 1 (CDCI3/DCM): Dispose in Halogenated Organic Waste.

o Scenario 2 (D20/Methanol/DMSO): Dispose in Non-Halogenated Organic Waste.

Transfer: Decant the NMR tube into the appropriate carboy using a funnel.

Rinsing:
o Maleic acid-d2: Rinse tube 2x with Acetone or Water.

o Fumaric acid-d2: Rinse tube 2x with Ethanol or Methanol (Water is ineffective).

Rinsate Disposal: Add the first rinse to the hazardous waste container. Subsequent rinses
may be drain-disposed only if permitted by local EHS regulations (dilution factor >100:1).

Emergency Response: Spill Procedures
Minor Spill (< 50g/mL):

 Isolate: Alert nearby personnel.

e PPE: Don goggles and double nitrile gloves.

o Neutralize:
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o Cover the spill with Sodium Bicarbonate (NaHCO3) or a commercial acid neutralizer.

o Wait for effervescence (bubbling) to cease.

o Collect: Sweep up the neutralized slurry (now Sodium Maleate/Fumarate) into a plastic
dustpan.

o Clean: Wipe surface with water and detergent.
Maijor Spill (> 50g/mL):

o Evacuate the area.[3][4][5]

o Contact EHS immediately.

» Do not attempt to neutralize without respiratory protection (dust/aerosol risk).

- -
[
Diagram 2: Spill Response Workflow
Assess Volume & Hazard Safe to Approach Ap_ply NaHC(_)S () Absorb with Vermiculite/Pads Collect in HazZWaste Bag Label: 'Debris from Acid Spill'
Wait for Bubbling to Stop

\

Click to download full resolution via product page

Caption: Step-by-step neutralization and collection workflow for acidic spills.

Regulatory & Compliance Data

The following data supports the classification of this material as hazardous waste.
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Agency Classification Code/Note

Characteristic Waste D002 (Applies if aqueous pH <
EPA (RCRA) o

(Corrosivity) 2).[1][6][7]

Corrosive Liquid, Acidic,
DOT (Transport) o ] 0 UN 3265, Class 8, PG Il
rganic, n.o.s.

Reporting required for large

SARA 311/312 Acute Health Hazard ) )
inventories.[1]
Deuterated isotopes are
) generally regulated under the
TSCA Listed
CAS of the parent compound.
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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